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Compound of Interest

Compound Name: Kanzonol H

Cat. No.: B15161798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The following document provides comprehensive guidance on the proper disposal procedures

for Kanzonol H. This information is intended to ensure the safety of laboratory personnel and

to maintain compliance with environmental regulations. As a valued customer, your safety is

our priority, and we are committed to providing essential information that extends beyond the

product itself.

Kanzonol H is a flavonoid compound, specifically a 5-O-methylated isoflavonoid, that has been

identified in plants such as Glycyrrhiza uralensis (licorice).[1][2] While a specific Safety Data

Sheet (SDS) with explicit disposal instructions for pure Kanzonol H is not readily available in

public databases, its chemical classification as a flavonoid and its natural origin in licorice

extract can guide its proper disposal.

Chemical and Physical Properties of Kanzonol H
A summary of the key identifiers and properties of Kanzonol H is provided in the table below

for easy reference. Understanding these properties is the first step in a safe disposal workflow.
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Property Value Reference

CAS Number 152511-46-1 [1][3]

Molecular Formula C26H32O5 [1][3]

Molecular Weight 424.53 g/mol [3][4]

Chemical Class Flavonoid, Isoflavonoid [1][5]

Appearance
Solid (in pure form, typical for

flavonoids)

Solubility

Likely soluble in organic

solvents like methanol,

ethanol, and acetone.[6]

Flavonoids generally have low

solubility in water.

General Disposal Principles for Flavonoids and
Related Compounds
In the absence of a specific SDS for Kanzonol H, general principles for the disposal of

flavonoid compounds and other similar non-acutely hazardous chemical waste should be

followed. These are outlined in the logical workflow below.
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Disposal Decision Workflow for Kanzonol H

Identify Waste Stream
(e.g., pure compound, solution, contaminated material)

Consult Institutional EHS Guidelines
(Environmental Health & Safety)

Crucial First Step

Segregate Waste
(Keep separate from incompatible materials)

Follow Guidance

Label Waste Container Clearly
('Kanzonol H', CAS: 152511-46-1, concentration, hazards)

Proper Identification

Store Waste Safely
(In a designated, well-ventilated area, away from heat and ignition sources)

Safe Storage

Arrange for Professional Disposal
(Through your institution's hazardous waste program)

Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Kanzonol H.

Step-by-Step Disposal Protocol
The following protocol provides a detailed, step-by-step guide for the safe disposal of

Kanzonol H waste.
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1. Waste Characterization and Segregation:

Pure Kanzonol H: If you have solid, unused Kanzonol H, it should be treated as chemical

waste.

Solutions of Kanzonol H: Solutions should be segregated based on the solvent used. For

instance, solutions of Kanzonol H in halogenated solvents should be kept separate from

those in non-halogenated solvents.

Contaminated Materials: Items such as gloves, weighing papers, and pipette tips that are

contaminated with Kanzonol H should be collected in a designated, sealed waste container.

2. Containerization and Labeling:

Use a chemically resistant container that is compatible with the waste being stored.

The container must be securely sealed to prevent leaks or spills.

Label the container clearly with the words "Hazardous Waste," the full chemical name

"Kanzonol H," its CAS number (152511-46-1), and the approximate concentration and

quantity. Also, list any other components, such as solvents.

3. Storage:

Store the waste container in a designated satellite accumulation area that is under the

control of the laboratory operator.

The storage area should be well-ventilated.

Store away from incompatible materials. As Kanzonol H is a flavonoid, avoid storing it with

strong oxidizing agents.[7]

4. Disposal:

Never dispose of Kanzonol H down the drain or in the regular trash.

Disposal must be handled through your institution's Environmental Health and Safety (EHS)

department.
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Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal of Licorice Extract Waste
Since Kanzonol H is a component of licorice extract, the disposal guidelines for licorice extract

are relevant.[8] Safety Data Sheets for licorice extract generally recommend the following:

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste and must consult local, regional, and national hazardous waste regulations

to ensure complete and accurate classification.[7]

For spills, it is advised to absorb the material in vermiculite, dry sand, or earth and place it

into containers for disposal.[8] It is also recommended to prevent the product from entering

drains.[8]

The signaling pathway for proper disposal is illustrated below, emphasizing the importance of

regulatory compliance.
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Regulatory Compliance Pathway

Kanzonol H Waste

Consult Local, State, and Federal Regulations

Follow Institutional EHS Protocol

Licensed Hazardous Waste Vendor

Proper, Documented Disposal

Click to download full resolution via product page

Caption: Regulatory compliance pathway for Kanzonol H disposal.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

that chemical waste is managed in an environmentally responsible manner. For any

uncertainties, always consult with your institution's Environmental Health and Safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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